N-(4-butoxy-3-methoxybenzyl)acetamide

• IUPAC Name: N-[(4-butoxy-3-methoxyphenyl)methyl]acetamide
• InChI: InChI=1S/C14H21NO3/c1-4-5-8-18-13-7-6-12(9-14(13)17-3)10-15-11(2)16/h6-7,9H,4-5,8,10H2,1-3H3,(H,15,16)
• InChI Key: NOSLVTACMGYFLO-UHFFFAOYSA-N
• Canonical SMILES: CCCCOC1=C(C=C(C=C1)CNC(=O)C)OC
• Molecular Formula: C14H21NO3
• Molecular Weight: 251.32 g/mol

Description

N-(4-butoxy-3-methoxybenzyl)acetamide, also known as BMA-168, is a compound that has gained attention in the scientific community due to its potential therapeutic properties. BMA-168 belongs to the class of benzylacetamide derivatives and has been studied for its various biological activities.

Mechanism of Action

The mechanism of action of N-(4-butoxy-3-methoxybenzyl)acetamide is not fully understood, but it has been suggested that it may act through the inhibition of the NF-κB pathway, which is involved in the regulation of inflammation and immune responses.
Biochemical and Physiological Effects:
N-(4-butoxy-3-methoxybenzyl)acetamide has been shown to have anti-inflammatory effects by reducing the production of pro-inflammatory cytokines such as TNF-α and IL-6. It has also been shown to have analgesic effects by reducing pain sensitivity in animal models. Additionally, N-(4-butoxy-3-methoxybenzyl)acetamide has been found to have antioxidant and neuroprotective properties.

Advantages and Limitations for Lab Experiments

One advantage of using N-(4-butoxy-3-methoxybenzyl)acetamide in lab experiments is its potential therapeutic properties, which can be studied for various applications. However, one limitation is the lack of information on its toxicity and potential side effects.

Future Directions

1. Further studies on the mechanism of action of N-(4-butoxy-3-methoxybenzyl)acetamide to better understand its therapeutic properties.
2. Exploration of the potential use of N-(4-butoxy-3-methoxybenzyl)acetamide in the treatment of various inflammatory and pain-related conditions.
3. Investigation of the toxicity and safety profile of N-(4-butoxy-3-methoxybenzyl)acetamide in animal models.
4. Development of more efficient synthesis methods for N-(4-butoxy-3-methoxybenzyl)acetamide.
5. Exploration of the potential use of N-(4-butoxy-3-methoxybenzyl)acetamide in combination with other drugs for enhanced therapeutic effects.

Synthesis Methods

The synthesis of N-(4-butoxy-3-methoxybenzyl)acetamide involves the reaction of 4-butoxy-3-methoxybenzaldehyde with acetamide in the presence of an acid catalyst. The resulting product is then purified through recrystallization.

Scientific Research Applications

N-(4-butoxy-3-methoxybenzyl)acetamide has been studied for its potential therapeutic properties, including its anti-inflammatory and analgesic effects. Studies have shown that N-(4-butoxy-3-methoxybenzyl)acetamide can reduce the production of pro-inflammatory cytokines and alleviate pain in animal models.